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Cat. No.: B15571634
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For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS1097 is a potent and selective antagonist of the A3 adenosine receptor (A3AR), with a Ki
value of 100 nM.[1] As a member of the 1,4-dihydropyridine class of compounds, itis a
valuable tool for studying the physiological and pathological roles of the A3 adenosine receptor.
Accurate and consistent preparation of MRS1097 stock solutions is critical for obtaining reliable
and reproducible results in various in vitro and in vivo assays. These application notes provide
detailed protocols for the preparation, storage, and handling of MRS1097 stock solutions to
ensure their stability and efficacy in research and drug development settings.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of MRS1097 is
fundamental to its proper handling and use. The key properties are summarized in the table
below.
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Property Value

3,5-diethyl 2-methyl-6-phenyl-4-[(E)-2-
IUPAC Name phenylethenyl]-1,4-dihydropyridine-3,5-

dicarboxylate

Molecular Formula C26H27NO4

Molecular Weight 417.51 g/mol

Appearance Solid

Mechanism of Action Selective A3 Adenosine Receptor Antagonist
Inhibitor Constant (Ki) 100 nM for human A3 adenosine receptor

Recommended Solvents and Solubility

The choice of solvent is paramount for preparing a stable and effective stock solution of
MRS1097. Based on its chemical structure and common laboratory practices for similar
compounds, Dimethyl Sulfoxide (DMSO) is the recommended solvent.
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Solvent

Solubility

Notes

Dimethyl Sulfoxide (DMSO)

While a specific quantitative
value is not readily available
from supplier datasheets,
based on its organic nature,
MRS1097 is expected to be
soluble in DMSO. ltis a
common practice to prepare
stock solutions of similar
compounds in DMSO at
concentrations ranging from 10
to 50 mM.

DMSO is a polar aprotic
solvent that can dissolve a
wide range of organic
compounds.[2][3][4] It is also
miscible with water and most
aqueous media used in
biological assays.[2][3][4][5]

Limited solubility data

Not the primary recommended

Ethanol available. May require heating solvent due to potential for
to fully dissolve. incomplete dissolution.
MRS1097 is a lipophilic
Water Insoluble. molecule and is not soluble in

aqueous solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM MRS1097 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MRS1097 in DMSO, a

commonly used concentration for in vitro assays.

Materials:

MRS1097 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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» \ortex mixer
o Pipettes and sterile filter tips
Procedure:
o Calculate the required mass of MRS1097:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
» Mass (mg) = 0.010 mol/L x 0.001 L x 417.51 g/mol x 1000 mg/g = 4.1751 mg
e Weighing the MRS1097:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 4.18 mg of MRS1097 solid into the tared tube. Record
the exact weight.

e Dissolving the MRS1097:

o Based on the actual weight of MRS1097, calculate the precise volume of DMSO required
to achieve a 10 mM concentration.

= Volume (mL) = [Mass (mg) / 417.51 ( g/mol )] / 10 (mmol/L)

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
MRS1097 solid.

e Ensuring Complete Dissolution:

o Cap the tube tightly and vortex the solution for 1-2 minutes until the solid is completely
dissolved. A brief sonication in a water bath may be used to aid dissolution if necessary.

 Aliquoting and Storage:
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o Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 10-50 pL) in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles and
protect from light.

o Clearly label each aliquot with the compound name (MRS1097), concentration (10 mM),
solvent (DMSO), date of preparation, and your initials.

o Store the aliquots at -20°C or -80°C for long-term storage.[6]

Protocol 2: Preparation of Working Solutions for Cellular
Assays

This protocol outlines the dilution of the 10 mM MRS1097 stock solution to prepare working
solutions for use in cellular assays.

Materials:

10 mM MRS1097 stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes or a 96-well plate

Pipettes and sterile filter tips
Procedure:

» Determine the final desired concentration of MRS1097 for your experiment (e.g., 1 pM, 10
uM).

o Perform a serial dilution of the 10 mM stock solution in your chosen cell culture medium or
assay buffer. It is recommended to perform an intermediate dilution step to ensure accuracy.

o Example for preparing a 10 uM working solution:

» Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 99 pL of
medium/buffer to get a 100 pM solution.
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» Further dilute this 100 puM solution 1:10 by adding 10 pL to 90 pyL of medium/buffer to
achieve the final 10 uM working concentration.

o Ensure the final concentration of DMSO in the assay is hon-toxic to the cells. Typically, the
final DMSO concentration should be kept below 0.5% (v/v).

e Prepare a vehicle control containing the same final concentration of DMSO as the
MRS1097-treated samples.

o Use the freshly prepared working solutions immediately in your assays.

Mandatory Visualizations
A3 Adenosine Receptor Signhaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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